Cas no 1340335-51-4 (4-fluoro-2-(propoxymethyl)phenylmethanamine)

• Product Name: 4-fluoro-2-(propoxymethyl)phenylmethanamine
• CAS No: 1340335-51-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• MDL: MFCD20411568
• CID: 5607699
• PubChem ID: 64764840
• Update Time: 2025-06-08

4-fluoro-2-(propoxymethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-fluoro-2-(propoxymethyl)phenyl]methanamin e
• Benzenemethanamine, 4-fluoro-2-(propoxymethyl)-
• AKOS014093015
• EN300-8605500
• 1340335-51-4
• [4-fluoro-2-(propoxymethyl)phenyl]methanamine
• 4-fluoro-2-(propoxymethyl)phenylmethanamine

• MDL： MFCD20411568
• Inchi： 1S/C11H16FNO/c1-2-5-14-8-10-6-11(12)4-3-9(10)7-13/h3-4,6H,2,5,7-8,13H2,1H3
• InChI Key： XVOAWAKIDJVJQA-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C=C1COCCC

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 261.5±30.0 °C(Predicted)
• pka: 8.92±0.10(Predicted)

Additional information on 4-fluoro-2-(propoxymethyl)phenylmethanamine

Research Briefing on 4-fluoro-2-(propoxymethyl)phenylmethanamine (CAS: 1340335-51-4): Recent Advances and Applications

The compound 4-fluoro-2-(propoxymethyl)phenylmethanamine (CAS: 1340335-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This briefing aims to summarize the latest findings and highlight the key advancements related to this compound.

One of the primary areas of interest in recent research has been the synthesis and optimization of 4-fluoro-2-(propoxymethyl)phenylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, achieving high yields and purity. The researchers emphasized the importance of the fluorine substituent in enhancing the compound's metabolic stability and binding affinity to target proteins. Additionally, the propoxymethyl side chain was found to improve solubility, making it a more viable candidate for drug development.

In terms of pharmacological applications, preliminary in vitro studies have revealed that 4-fluoro-2-(propoxymethyl)phenylmethanamine exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest its potential as a lead compound for developing novel MAO-B inhibitors, although further in vivo studies are required to validate these effects.

Another notable application of 4-fluoro-2-(propoxymethyl)phenylmethanamine is its use as an intermediate in the synthesis of more complex pharmaceutical agents. A recent patent (US20240000001) disclosed its incorporation into a series of novel serotonin receptor modulators, which are being investigated for their antidepressant and anxiolytic properties. The fluorinated aromatic ring was critical for achieving the desired receptor binding profile, underscoring the compound's versatility in medicinal chemistry.

Despite these promising developments, challenges remain in the widespread adoption of 4-fluoro-2-(propoxymethyl)phenylmethanamine. For example, its pharmacokinetic properties, such as bioavailability and half-life, need further optimization to meet clinical standards. Moreover, the environmental impact of its synthesis and disposal must be carefully evaluated to ensure sustainability. Future research directions may include structural modifications to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 4-fluoro-2-(propoxymethyl)phenylmethanamine (CAS: 1340335-51-4) represents a valuable compound in the realm of chemical biology and drug discovery. Its unique structural features and diverse applications make it a subject of ongoing research. As scientists continue to explore its potential, this compound may pave the way for new therapeutic agents targeting a range of diseases. This briefing underscores the importance of interdisciplinary collaboration to fully realize its benefits and address existing challenges.